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Compound of Interest

Compound Name: Lithium aluminium hydride

Cat. No.: B105392

This guide provides critical safety and logistical information for laboratory professionals
handling Lithium Aluminum Hydride (LiAlH4). Adherence to these procedures is essential for
minimizing risks and ensuring a safe laboratory environment. Lithium Aluminum Hydride is a
potent and highly reactive reducing agent, demanding meticulous handling and a thorough
understanding of its associated hazards.

Hazard Identification and Risk Assessment

Lithium Aluminum Hydride presents several significant hazards that necessitate stringent safety
protocols:

High Reactivity with Water: It reacts violently with water, moisture, and protic solvents,
producing flammable hydrogen gas, which can ignite spontaneously.[1][2]

o Pyrophoric Nature: The powdered form can be pyrophoric, igniting on contact with moist air
or due to friction.[1][2]

o Corrosivity: LAH is corrosive and can cause severe burns to the skin, eyes, and mucous
membranes.[1][2]

o Toxicity: It is toxic if swallowed.[1] Inhalation of LAH dust can irritate the nose, throat, and
lungs, potentially leading to serious respiratory issues.[3]
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A comprehensive risk assessment must be conducted before any procedure involving Lithium

Aluminum Hydride.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Lithium Aluminum Hydride. This equipment

must be donned before entering the designated work area and removed before exiting.[1]

PPE Component

Specification

Rationale

Body Protection

Flame-resistant lab coat (100%

cotton recommended).

Protects against fire and

chemical splashes.[1]

Full-length pants and closed-
toe shoes.[1][4]

Ensures no exposed skin on

the lower body.[1]

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene

recommended).[1]

Prevents skin contact with the
corrosive material. Double
gloving is recommended for
added protection.[1]

Eye & Face Protection

Safety glasses with side

shields or chemical splash

goggles.[1][3]

Protects eyes from dust and
splashes.[1]

Full-face shield.[1][3]

Provides an additional layer of
protection for the face,
especially when handling

larger quantities.[1]

Respiratory Protection

A NIOSH-approved respirator
(e.g., full-face particle
respirator N100 or supplied-air
respirator) may be required
where high exposure exists or
engineering controls are
insufficient.[3][5]

Protects against inhalation of

hazardous dust.[3]

Operational Plan: Handling and Storage
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All handling of Lithium Aluminum Hydride must occur within a controlled environment, such as
a certified chemical fume hood or a glovebox with an inert atmosphere (e.g., nitrogen or argon).

Step-by-Step Handling Procedure:

e Preparation:

[¢]

Ensure the work area is clear, uncluttered, and free of ignition sources (open flames, hot
surfaces, sparks).

o Verify that an eyewash station and safety shower are accessible.[3]

o Assemble all necessary non-sparking tools (e.g., plastic or ceramic spatulas) and
equipment.

o Have spill control materials (dry sand, lime, or soda ash) and a Class D fire extinguisher
readily available.[2]

o Dispensing:

[e]

Don all required PPE as specified in the table above.

o

Open the LAH container only under an inert atmosphere to prevent contact with air and
moisture.[1]

o

Carefully transfer the required amount of the reagent, avoiding the creation of dust.[1]

[¢]

Tightly reseal the container immediately after dispensing.[1]

e Storage:

[e]

Store LAH in tightly sealed, clearly labeled containers in a cool, dry, and well-ventilated
area.[2]

[e]

Store separately from incompatible materials such as water, acids, oxidizers, alcohols, and
combustible materials.[2]

[e]

Never store LAH near sinks, water lines, or emergency showers.
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Disposal Plan: Quenching and Waste Management

All materials contaminated with Lithium Aluminum Hydride, including excess reagent and used
containers, must be safely quenched before disposal.

Experimental Protocol for Quenching Excess LAH:
This procedure should be performed in a fume hood, with appropriate PPE.
e Initial Setup:
o Place the reaction flask containing the excess LAH in an ice bath to cool it to 0 °C.

o Prepare a separate container of a high-boiling point alcohol, such as dry butanol, or ethyl
acetate.[1]

e Quenching Process:

o Slowly and cautiously add the quenching agent (e.g., ethyl acetate or butanol) dropwise to
the cooled LAH suspension with continuous stirring. The reaction can be vigorous and
exothermic.[1][6]

o After the initial vigorous reaction subsides, a saturated aqueous solution of ammonium
chloride can be slowly added to quench any remaining reactive species.[6]

¢ Waste Disposal:

o All quenched materials and contaminated items (gloves, paper towels, glassware) must be
collected in a suitable, clearly labeled waste container.[6]

o Dispose of the waste as hazardous material in accordance with local, state, and federal
regulations.[2][7] Do not mix with other chemical waste streams.

Emergency Response Plan

Immediate and appropriate action is critical in an emergency involving LAH.
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Emergency Scenario

Response Protocol

Spill

Evacuate non-essential personnel.[3] Remove
all ignition sources.[3] Wearing full PPE, cover
the spill with dry sand, dry lime, or soda ash.[2]
[3] Use non-sparking tools to collect the material
into a container for disposal.[2] DO NOT USE
WATER or combustible materials like paper

towels for cleanup.[3]

Fire

Use a Class D fire extinguisher (e.g., Met-L-X®),
dry sand, or dry lime to smother the fire.[2]
NEVER USE WATER, CARBON DIOXIDE
(CO2), OR FOAM EXTINGUISHERS, as they
will react violently with LAH and intensify the
fire.[2][3] If the fire cannot be controlled,

evacuate the area and activate the fire alarm.

Skin Contact

Brush off any visible solid particles immediately.
[2] Remove contaminated clothing. Rinse the

affected area with copious amounts of water for
at least 15 minutes and seek immediate medical

attention.[2]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the affected person to fresh air. If

Inhalation breathing is difficult, provide oxygen if trained to
do so. Seek immediate medical attention.
) Do not induce vomiting.[2] Rinse the mouth with
Ingestion

water.[5] Seek immediate medical attention.[2]

Workflow for Safe Handling of Lithium Aluminum

Hydride
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Caption: Workflow for the safe handling of Lithium Aluminum Hydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Protocols for Lithium
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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